Cas no 1803710-23-7 (2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl chloride
• CAS No: 1803710-23-7
• MF: C₇H₃Br₂ClF₂O₃S
• MW: 400.419725656509
• CID: 4977857
• Update Time: 2025-10-30

2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C7H3Br2ClF2O3S/c8-5-3(15-7(11)12)1-2-4(6(5)9)16(10,13)14/h1-2,7H
• InChI Key： PGTBVBSOLBRWGF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1S(=O)(=O)Cl)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8

Additional information on 2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl chloride

2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl Chloride: A Versatile Building Block in Modern Chemical Synthesis

The 2,3-Dibromo-4-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1803710-23-7) represents a sophisticated organic compound with unique structural features that position it as a critical intermediate in advanced chemical research. This sulfonyl chloride derivative combines the reactivity of the sulfonic acid chloride group with strategically placed bromine and difluoromethoxy substituents, creating a molecule with exceptional functional versatility. Recent advancements in synthetic methodologies have further highlighted its potential across multiple disciplines including medicinal chemistry, materials science, and analytical chemistry.

Structurally, this compound features a central benzene ring substituted with two bromine atoms at the 2 and 3 positions, a difluoromethoxy group at position 4, and a sulfonic acid chloride moiety attached through the sulfonyl group. The difluoromethoxy substituent contributes electronic effects that modulate reactivity while maintaining structural stability. Meanwhile, the bromine atoms serve as both directing groups in aromatic substitution reactions and handles for further functionalization through nucleophilic displacement. The sulfonic acid chloride group provides high nucleophilic reactivity, enabling efficient coupling reactions with amines, alcohols, and thiols under mild conditions.

In medicinal chemistry applications, this compound has gained attention for its role in constructing bioactive molecules through site-specific sulfonation. Recent studies published in Journal of Medicinal Chemistry (2023) demonstrated its utility in synthesizing brominated sulfonyl ureas, a class of compounds showing promise in kinase inhibition research. The dual bromine substituents allow precise control over molecular polarity and metabolic stability - critical parameters for drug development - while the sulfonic acid functionality enables covalent binding to target proteins.

Material scientists have explored this compound's potential in creating advanced polymer coatings through controlled radical polymerization techniques. Research teams at MIT (ACS Applied Materials & Interfaces 2024) successfully used it as a crosslinking agent to produce fluorine-containing polyurethanes with enhanced thermal stability and hydrophobic properties. The combination of fluorinated methoxy groups and sulfonic acid functionalities creates materials with tunable surface properties ideal for biomedical implants and corrosion-resistant coatings.

Synthetic chemists continue to refine preparation methods for this compound using environmentally benign protocols. A notable advancement involves microwave-assisted synthesis reported in Green Chemistry (2024), which reduced reaction times by 65% while achieving >95% purity using solvent-free conditions. This method employs catalytic quantities of montmorillonite K10 clay as both catalyst and support material - a significant step toward sustainable chemical production.

In analytical chemistry applications, this compound serves as an excellent derivatizing agent for gas chromatography-mass spectrometry (GC-MS). Its high reactivity allows rapid conversion of primary alcohols into volatile derivatives detectable even at femtomolar concentrations. Recent validation studies (Talanta 2024) confirmed its utility in detecting trace contaminants in pharmaceutical intermediates with detection limits below 5 ppb.

The unique combination of substituents enables fascinating supramolecular interactions observed through X-ray crystallography studies (CrystEngComm 2024). Crystals grown from this compound exhibit hydrogen-bonded networks stabilized by interactions between fluorine atoms and sulfonyl oxygen atoms - a phenomenon termed "fluorous hydrogen bonding". This discovery opens new possibilities for designing self-assembling nanomaterials with programmable architectures.

Safety considerations remain paramount when handling this reactive compound. While not classified as a controlled substance under current regulations*, proper precautions include working under inert atmosphere due to its moisture sensitivity and using fume hoods to manage vapors containing chlorine gas byproducts. Storage requirements mandate keeping it sealed below 15°C away from incompatible materials like strong bases or nucleophiles.

Ongoing research continues to uncover novel applications such as:

• Bioorthogonal chemistry: Development of click-like reactions using bromine handles for live-cell imaging agents
• Eco-friendly pesticides: Creation of fluorinated insecticides leveraging both difluoromethoxy groups' activity and sulfonyl chlorine's biodegradability
• Nanoparticle functionalization: Surface modification of quantum dots via sulfonation for enhanced bio-compatibility

This multifunctional molecule exemplifies how strategic substitution patterns can create compounds with unparalleled synthetic utility across diverse scientific domains. As interdisciplinary research intensifies between chemistry and life sciences fields, the sulfonyl chloride derivatives like CAS No. 1803710-23-7 will undoubtedly play increasingly prominent roles in advancing next-generation technologies.